Cas no 122861-46-5 (Pyridinium,4-cyclohexyl-1-methyl-)
122861-46-5 structure
Product Name:Pyridinium,4-cyclohexyl-1-methyl-
CAS No:122861-46-5
MF:C12H18N
MW:176.27802324295
CID:173781
PubChem ID:129788
Update Time:2025-04-19
Pyridinium,4-cyclohexyl-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,4-cyclohexyl-1-methyl-
- 1-methyl-4-cyclohexylpyridinium
- 4-cyclohexyl-1-methylpyridin-1-ium
- 4-cyclohexyl-1-methylpyridinium
- Mcpyridinium
- Pyridinium, 4-cyclohexyl-1-methyl-
- DTXSID00153742
- CHEMBL70909
- 122861-46-5
-
- Inchi: 1S/C12H18N/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h7-11H,2-6H2,1H3/q+1
- InChI Key: BZUHSKZWFUGXDP-UHFFFAOYSA-N
- SMILES: [N+]1(C)C=CC(=CC=1)C1CCCCC1
Computed Properties
- Exact Mass: 176.14404
- Monoisotopic Mass: 176.144
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 3.88
Pyridinium,4-cyclohexyl-1-methyl- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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